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Compound of Interest

Compound Name: 2-Bromo-5-hydroxybenzonitrile

Cat. No.: B120245

This guide provides critical safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with 2-Bromo-5-hydroxybenzonitrile
(CAS No: 189680-06-6). Adherence to these protocols is essential for ensuring laboratory
safety and proper environmental stewardship.

Chemical Identifier:

Name: 2-Bromo-5-hydroxybenzonitrile

CAS Number: 189680-06-6

Molecular Formula: C7H4aBrNO

Molecular Weight: 198.02 g/mol [1]
Hazard ldentification and Classification:

2-Bromo-5-hydroxybenzonitrile is classified as an acute toxicant and an irritant.[1][2] Based
on data for closely related compounds and provided hazard statements, the primary hazards
include:

o Acute Toxicity (Oral, Dermal, Inhalation): Harmful if swallowed, in contact with skin, or if
inhaled.[2]

o Skin Irritation: Causes skin irritation.[2][3][4][5][6]
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e Serious Eye Irritation: Causes serious eye irritation.[2][3][4][5][6]
e Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation.[2][3][5][6]
Signal Word: Warning[3][5]

Personal Protective Equipment (PPE)

A thorough risk assessment should be conducted before handling this compound. The following
PPE is mandatory to minimize exposure:

Body Part Recommended Protection Specification/Standard
Tightly fitting safety goggles Conforming to OSHA 29 CFR
Eyes/Face with side-shields or a face 1910.133 or European
shield. Standard EN166.[4]
Chemical-resistant gloves )
o Inspect gloves for any signs of
) (e.g., nitrile rubber). A long- i
Skin degradation or puncture before

sleeved laboratory coat or

chemical-resistant suit.

use.

Respiratory

Use only in a well-ventilated
area, preferably within a
certified chemical fume hood. If
dust is generated or ventilation
is inadequate, a NIOSH/MSHA
approved respirator is

recommended.

Follow OSHA respirator
regulations in 29 CFR
1910.134 or European
Standard EN 149.[4]

Body

Long-sleeved clothing or a lab

coat.

Wear appropriate protective
clothing to prevent skin

exposure.

Operational Plan: Step-by-Step Handling Procedure

Adherence to a strict operational protocol is essential to minimize exposure and ensure safe

handling.
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. Preparation:

Ensure that a safety shower and eyewash station are readily accessible and in good working
order.

Work within a certified chemical fume hood to ensure adequate ventilation.

Gather all necessary PPE and inspect it for integrity.

Have appropriate spill cleanup materials (e.g., inert absorbent material) readily available.
. Handling:

Avoid the formation of dust when handling the solid material.[3][4]

Wash hands thoroughly after handling.[3][5]

Do not eat, drink, or smoke in the laboratory area.[3]

Keep the container tightly closed when not in use.[3][5]

Store in a cool, dry, and well-ventilated place away from incompatible materials such as
strong oxidizing agents.[5]

. In Case of Exposure:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under
the eyelids. Seek immediate medical attention.[3][5]

Skin Contact: Wash off immediately with plenty of soap and water while removing all
contaminated clothing and shoes. If skin irritation occurs, get medical advice/attention.[3][4]

[5]

Inhalation: Move the individual to fresh air. If not breathing, give artificial respiration. If
breathing is difficult, give oxygen. Seek medical attention.[4][5]

Ingestion: Do NOT induce vomiting. Clean mouth with water and drink plenty of water
afterwards. Call a POISON CENTER or doctor/physician if you feel unwell.[3][4]
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Disposal Plan

Proper disposal of 2-Bromo-5-hydroxybenzonitrile and its containers is crucial to prevent
environmental contamination and ensure regulatory compliance.

o Chemical Waste: Dispose of 2-Bromo-5-hydroxybenzonitrile and any contaminated
materials in a designated, labeled hazardous waste container. The container must be kept
closed and stored in a cool, dry, well-ventilated area. Disposal should be carried out by a
licensed chemical destruction plant or by controlled incineration with flue gas scrubbing.[7]
Do not let the product enter drains.[5][7]

o Contaminated PPE: Contaminated gloves, lab coats, and other disposable PPE should be
placed in a sealed bag and disposed of as hazardous waste.

o Regulatory Compliance: Waste generators must consult federal, state, and local hazardous
waste regulations to ensure complete and accurate classification and disposal.[5]

Workflow for Safe Handling of 2-Bromo-5-
hydroxybenzonitrile
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Caption: Workflow for the safe handling of 2-Bromo-5-hydroxybenzonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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